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Compound of Interest

Compound Name: C31H33N3O7S

Cat. No.: B15173839 Get Quote

For Immediate Reference: Do Not Dispose of Down the Drain or in Regular Trash

Penicillin G benzathine is an antibiotic that requires careful and compliant disposal to prevent

environmental contamination and the development of antibiotic resistance. This guide provides

detailed procedures for its safe handling and disposal in a laboratory setting.

Hazard Identification and Safety Precautions
Penicillin G benzathine is classified as harmful if swallowed and may cause allergy or asthma

symptoms or breathing difficulties if inhaled.[1][2][3] It is crucial to avoid all personal contact,

including inhalation, and to wear appropriate personal protective equipment (PPE) when

handling this compound.[1][4]

Recommended Personal Protective Equipment (PPE):

Respiratory Protection: In case of inadequate ventilation, wear respiratory protection. A

NIOSH-approved respirator is recommended.

Hand Protection: Wear protective gloves.

Eye Protection: Use safety glasses with side-shields or goggles.

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.
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Step-by-Step Disposal Procedure
The disposal of Penicillin G benzathine must adhere to federal, state, and local regulations.[2]

[4]

Waste Identification:

Characterize the waste. Determine if the Penicillin G benzathine waste is contaminated

with other hazardous materials. This will dictate the final disposal route.

Pure, unused Penicillin G benzathine, as well as grossly contaminated materials (e.g., spill

cleanup debris), should be considered hazardous waste.

Containerization:

Place the waste in a designated, compatible, and properly sealed hazardous waste

container.[5]

The container must be clearly labeled with the words "Hazardous Waste," the chemical

name ("Penicillin G benzathine"), and the accumulation start date.[5]

Storage:

Store the sealed container in a designated hazardous waste accumulation area.

Ensure the storage area is secure and away from incompatible materials, such as

oxidizing agents.[4]

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the contractor with the Safety Data Sheet (SDS) for Penicillin G benzathine.

Disposal will likely be through incineration at a permitted facility. One recommendation is

to dissolve or mix the material with a combustible solvent and burn it in a chemical

incinerator equipped with an afterburner and scrubber.[3]
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Spill Management:

In case of a spill, immediately alert personnel in the area.[4]

For minor spills, dampen the material with water to prevent dusting before sweeping it up.

[4]

Place the collected material into a suitable container for disposal as hazardous waste.[1]

[4]

For major spills, evacuate the area and contact your institution's emergency responders.

[4]

Decontamination of Labware
Initial Rinse:

Rinse contaminated labware with a suitable solvent (e.g., water, followed by a solvent in

which Penicillin G benzathine is soluble, such as formamide or alcohol).[4]

Collect the first rinse as hazardous waste.

Washing:

After the initial rinse, wash the labware with soap and water.

The wash water should be collected for treatment before disposal and not be allowed to

enter drains.[4]

Disposal of Empty Containers:

Empty containers may retain product residue.[4] Do not reuse them.

Puncture the containers to prevent reuse and dispose of them as solid waste, following

institutional guidelines.[4]
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Property Value Reference

Oral LD50 (Mouse) 2000 mg/kg [4]

Intraperitoneal LD50 (Mouse) 460 mg/kg [4]

Solubility in Water 0.15 mg/mL [4]

Solubility in Alcohol 5.2 mg/mL [4]

Solubility in Acetone 1.5 mg/mL [4]

Solubility in Formamide 28.0 mg/mL [4]
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Penicillin G Benzathine Disposal Workflow

Start: Penicillin G Benzathine Waste Generated

1. Identify Waste
(Pure, Contaminated, Spill Debris)
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(Labeled, Sealed, Compatible Container)
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5. Professional Disposal
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End: Waste Disposed
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Minor
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Caption: Disposal workflow for Penicillin G Benzathine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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